Cas no 1204298-35-0 (N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide)

• Product Name: N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide
• CAS No: 1204298-35-0
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• MDL: MFCD16652756
• CID: 5049358
• PubChem ID: 45496255
• Update Time: 2025-08-03

N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-6-methylpyrimidin-2-yl)benzamide
• N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide

• MDL： MFCD16652756
• Inchi： 1S/C12H10ClN3O/c1-8-7-10(13)15-12(14-8)16-11(17)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15,16,17)
• InChI Key： QVIQLGYOBORBQR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.7
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide

Professional Introduction to N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide (CAS No 1204298-35-0)

N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide (CAS No 1204298-35-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development. The molecular structure of N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide incorporates a pyrimidine core substituted with chloro and methyl groups, which are known to enhance its biological activity. The benzamide moiety further contributes to its potential pharmacological effects, making it an intriguing subject for synthetic chemists and pharmacologists.

The synthesis of N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide involves a series of well-designed chemical reactions that highlight the expertise in organic synthesis. The process typically begins with the preparation of the pyrimidine derivative, followed by functional group transformations to introduce the chloro and methyl substituents. The final step involves coupling the pyrimidine core with the benzamide group, which is achieved through various coupling techniques such as palladium-catalyzed reactions. These synthetic strategies not only showcase the versatility of modern chemical methodologies but also underscore the importance of precision in constructing complex molecular architectures.

In recent years, N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide has been extensively studied for its potential therapeutic applications. Research has demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, studies have shown that it can modulate the activity of enzymes involved in cancer cell proliferation and inflammation. These findings have prompted further investigation into its pharmacological profile, with a focus on developing novel therapeutic agents.

The structural features of N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide, particularly the presence of halogenated pyrimidine and benzamide groups, contribute to its high binding affinity to biological targets. This property is crucial for designing molecules that can effectively interact with specific proteins or nucleic acids in the body. The compound's ability to bind selectively to these targets makes it a promising candidate for drug development, especially in areas where precise molecular interactions are required.

The latest research in this field has revealed new insights into the mechanisms of action of N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide. Studies have indicated that it can interfere with key signaling pathways that are dysregulated in diseases such as cancer and autoimmune disorders. By targeting these pathways, the compound may help restore normal cellular function and alleviate symptoms associated with these conditions. Additionally, preclinical studies have shown that it exhibits low toxicity profiles, suggesting its potential for safe clinical application.

The development of N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide as a therapeutic agent is part of a broader effort to discover and develop novel drugs that address unmet medical needs. The compound's unique chemical properties and promising biological activities make it an attractive candidate for further clinical investigation. As research continues to uncover new therapeutic possibilities, N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide is poised to play a significant role in the advancement of pharmaceutical sciences.

In conclusion, N-(4-Chloro-6-methylpyrimidin-2-yl)benzamide strong>(CAS No < strong >1204298- 35- 0) represents a significant advancement in pharmaceutical chemistry. Its unique structure, synthetic accessibility, and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research progresses, this compound is expected to contribute substantially to the development of innovative treatments for various diseases.